1-(Trifluoroacetyl)piperidine-2-carbonitrile

• CAS RN: 144122-19-0
• Molecular Formula: C8H9F3N2O
• Molecular Weight: 206.16 g/mol
• IUPAC Name: 1-(2,2,2-trifluoroacetyl)piperidine-2-carbonitrile
• InChI: InChI=1S/C8H9F3N2O/c9-8(10,11)7(14)13-4-2-1-3-6(13)5-12/h6H,1-4H2
• InChI Key: LMAMHHHECBVJPH-UHFFFAOYSA-N
• SMILES: C1CCN(C(C1)C#N)C(=O)C(F)(F)F
• synonyms: 2-Piperidinecarbonitrile, 1-(trifluoroacetyl)- (9CI)

Description

1-(Trifluoroacetyl)piperidine-2-carbonitrile, also known as TFPAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. TFPAC is a versatile building block that can be used to synthesize a range of biologically active molecules.

Mechanism of Action

The mechanism of action of 1-(Trifluoroacetyl)piperidine-2-carbonitrile is not well understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins, leading to a range of biological effects.
Biochemical and Physiological Effects:
1-(Trifluoroacetyl)piperidine-2-carbonitrile has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, leading to a range of biological effects, including anti-inflammatory, antiviral, and anticancer activity.

Advantages and Limitations for Lab Experiments

1-(Trifluoroacetyl)piperidine-2-carbonitrile has several advantages for use in lab experiments. It is a versatile building block that can be used to synthesize a range of biologically active molecules. It is also cost-effective and efficient to synthesize. However, 1-(Trifluoroacetyl)piperidine-2-carbonitrile has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 1-(Trifluoroacetyl)piperidine-2-carbonitrile. One potential area of research is the development of new synthetic methods for 1-(Trifluoroacetyl)piperidine-2-carbonitrile that are more efficient and cost-effective. Another area of research is the identification of new biological targets for 1-(Trifluoroacetyl)piperidine-2-carbonitrile and the development of new biologically active molecules based on 1-(Trifluoroacetyl)piperidine-2-carbonitrile. Finally, research is needed to better understand the mechanism of action of 1-(Trifluoroacetyl)piperidine-2-carbonitrile and its potential applications in drug discovery and development.

Synthesis Methods

1-(Trifluoroacetyl)piperidine-2-carbonitrile can be synthesized using a variety of methods, including the reaction of piperidine with trifluoroacetic anhydride and cyanogen bromide. The reaction yields 1-(Trifluoroacetyl)piperidine-2-carbonitrile in high purity and yield, making it a cost-effective and efficient method for synthesizing this compound.

Scientific Research Applications

1-(Trifluoroacetyl)piperidine-2-carbonitrile has been used extensively in scientific research for drug discovery and development. It has been used as a building block for the synthesis of a range of biologically active molecules, including potential anticancer, antiviral, and antifungal agents. 1-(Trifluoroacetyl)piperidine-2-carbonitrile has also been used as a tool in chemical biology to study protein-protein interactions and enzyme activity.